5,5-Dimethylhex-2-ene

• Molecular Formula: C8H16
• Molecular Weight: 112.21 g/mol
• InChI: InChI=1S/C8H16/c1-5-6-7-8(2,3)4/h5-6H,7H2,1-4H3
• InChIKey: NWZJLSKAFZXSQH-UHFFFAOYSA-N

5,5-Dimethylhex-2-ene Sourcing Essentials: Identity, Isomerism, and Reference-Standard Status

5,5-Dimethylhex-2-ene (CAS 36382-10-2) is a branched C8 aliphatic alkene belonging to the dimethylhexene isomer family. It exists as two geometrically distinct stereoisomers—(E)-5,5-dimethylhex-2-ene (CAS 39782-43-9) and (Z)-5,5-dimethylhex-2-ene (CAS 39761-61-0)—whose physical properties and chromatographic behaviour differ measurably [1]. The compound is formally listed as a fully characterized reference standard for hexene active pharmaceutical ingredient (API) analysis, making isomer identity and certified purity critical procurement parameters [2].

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Isomer identity required for baseline-resolved E/Z alkene quantification

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Certified reference standard USP/EP compliant, supports method validation and regulatory traceability

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Physical property fingerprint enables rapid in-house identity confirmation before sensitive workflows

• [1] Soják, L.; Addová, G.; Kubinec, R.; Kraus, A.; Bohác, A. Capillary gas chromatography–mass spectrometry of all 93 acyclic octenes and their identification. J. Chromatogr. A 2004, 1025, 237–253. View Source
• [2] Axios Research. 5,5-Dimethyl-2-Hexene – Reference Standard for API Hexene. Product page, accessed 2026. View Source

Why 5,5-Dimethylhex-2-ene Cannot Be Swapped with Generic Dimethylhexenes

Dimethylhexene isomers share the identical molecular formula C₈H₁₆, yet their boiling points can differ by >6 °C, their Kovats retention indices by ≥15 units, and their stereochemical purity requirements diverge sharply when the compound serves as a certified reference standard [1]. Substituting the (E) for the (Z) isomer, or using a regioisomer such as 2,5-dimethylhex-2-ene, invalidates pharmacopoeial traceability and degrades chromatographic resolution in validated methods [2]. The quantitative evidence below maps exactly where these differences become decisive for procurement.

Chromatography

5,5-dimethylhex-2-ene specific isomer provides resolved retention; generic dimethylhexenes may co-elute due to shifted Kovats indices.

Regulatory

Certified reference standard carries full characterization and monograph alignment; technical-grade regioisomers lack the documentation required for method validation.

Physical identity

Boiling point and density differ measurably from common regioisomers; using an unverified dimethylhexene risks distillation cut overlap and identity misassignment.

• [1] Soják, L.; Addová, G.; Kubinec, R.; Kraus, A.; Bohác, A. Capillary gas chromatography–mass spectrometry of all 93 acyclic octenes and their identification. J. Chromatogr. A 2004, 1025, 237–253. View Source
• [2] Axios Research. 5,5-Dimethyl-2-Hexene – Reference Standard for API Hexene. Product page, accessed 2026. View Source

5,5-Dimethylhex-2-ene Procurement Evidence: Quantitative Differentiation Against Closest Analogs

Kovats Retention Index Separates (E)- and (Z)-5,5-Dimethylhex-2-ene by >15 Units on Squalane

In a head-to-head GC study of all 93 acyclic octenes, the (E) and (Z) isomers of 5,5-dimethylhex-2-ene were resolved on a non-polar capillary column. On Petrocol DH at 30 °C, the (Z) isomer eluted with a Kovats retention index (I) of 732.5, while the (E) isomer gave I = 716.8 [1]. This ΔI of 15.7 units is analytically significant and allows unambiguous isomer assignment in complex hydrocarbon mixtures.

Kovats Retention Index

Head-to-head

ΔI = 15.7 (Z 732.5 vs E 716.8)

Enables unambiguous isomer assignment

Petrocol DH, 30 °C isothermal; non-polar capillary GC

Evidence Dimension	Kovats retention index (non-polar column, isothermal)
Target Compound Data	(E)-5,5-dimethylhex-2-ene: I = 716.8 (Petrocol DH, 30 °C)
Comparator Or Baseline	(Z)-5,5-dimethylhex-2-ene: I = 732.5 (Petrocol DH, 30 °C)
Quantified Difference	ΔI = 15.7 (Z elutes later)
Conditions	Capillary GC, Petrocol DH column (150 m × 0.25 mm, 1 µm film), H₂ carrier, 30 °C isothermal [1]

Why This Matters

The 15.7-unit RI gap is sufficient to prevent co-elution, making isomer-specific procurement essential for any method requiring baseline-resolved quantification of E/Z alkene mixtures.

• [1] Soják, L.; Addová, G.; Kubinec, R.; Kraus, A.; Bohác, A. Capillary gas chromatography–mass spectrometry of all 93 acyclic octenes and their identification. J. Chromatogr. A 2004, 1025, 237–253. View Source

Boiling Point: 5,5-Dimethylhex-2-ene (Z) Exhibits a 6–7 °C Lower BP than Regioisomer 2,5-Dimethylhex-2-ene

Experimental boiling-point data place (Z)-5,5-dimethylhex-2-ene at 106.9 °C (at 760 mmHg) [1]. In contrast, the regioisomer 2,5-dimethylhex-2-ene boils at 113–114 °C under identical pressure [2]. The 6–7 °C gap is large enough to permit fractional separation and serves as a routine identity check during incoming quality control.

Boiling Point

Data to verify

ΔT 6–7 °C lower

(Z)-isomer 106.9 °C vs 2,5-regioisomer 113–114 °C

Supports distillation cut-point marker

Cross-study comparable; in-house verification advised

Evidence Dimension	Normal boiling point (760 mmHg)
Target Compound Data	(Z)-5,5-dimethylhex-2-ene: 106.9 °C [1]
Comparator Or Baseline	2,5-dimethylhex-2-ene: 113–114 °C [2]
Quantified Difference	ΔT = 6.1–7.1 °C lower for the target
Conditions	Ambient pressure (760 mmHg); experimental values from independent sources

Why This Matters

A boiling-point discrepancy of this magnitude can cause distillation cut overlap or misidentification if a generic 'dimethylhexene' grade is purchased, directly impacting fraction purity in preparative-scale work.

• [1] Chemsrc. 5,5-Dimethyl-,(Z)-2-Hexene – Physical Properties. Data accessed 2026. View Source
• [2] TCI Deutschland GmbH. 2,5-Dimethyl-2-hexene product information. Data accessed 2026. View Source

Liquid Density: (Z)-5,5-Dimethylhex-2-ene is ~1 % Less Dense than 2,5-Dimethylhex-2-ene

The measured density of (Z)-5,5-dimethylhex-2-ene at 25 °C is 0.7125 g cm⁻³ [1]. The regioisomer 2,5-dimethylhex-2-ene exhibits a density of 0.72 g cm⁻³ (20/20 °C) [2]. The absolute difference (~0.0075 g cm⁻³) and corresponding refractive-index offset (n₂₀ᴰ 1.4113 vs. 1.4130–1.4160) provide a two-parameter orthogonal identity verification that distinguishes the target from the more common 2,5-isomer.

Density & RI Fingerprint

Data to verify

d 0.7125; n₂₀ᴼ 1.4113

Δd ~0.0075, Δn ~0.002–0.005 vs 2,5-isomer

Two-parameter orthogonal identity gate

Rapid QC check before validated workflows

Evidence Dimension	Density (liquid) and refractive index
Target Compound Data	d₂₅⁴ = 0.7125; n₂₀ᴰ = 1.4113 [1]
Comparator Or Baseline	2,5-dimethylhex-2-ene: d = 0.72 (20/20); n = 1.4130–1.4160 [2]
Quantified Difference	Δd ≈ 0.0075 g cm⁻³; Δn ≈ 0.002–0.005
Conditions	Liquid phase at 20–25 °C

Why This Matters

Combined density–refractive index fingerprinting is a rapid, non-destructive QC gate that catches regioisomer contamination before it enters validated analytical workflows.

• [1] Chemsrc. 5,5-Dimethyl-,(Z)-2-Hexene – Physical Properties. Data accessed 2026. View Source
• [2] TCI Deutschland GmbH. 2,5-Dimethyl-2-hexene product information. Data accessed 2026. View Source

Certified Reference Standard Grade vs. Technical-Grade Dimethylhexene: Regulatory Traceability

5,5-Dimethylhex-2-ene is commercially offered as a fully characterized reference standard compliant with USP/EP guidelines for use as an API hexene impurity marker [1]. Generic dimethylhexene isomers (e.g., 2,5-dimethylhex-2-ene) are typically supplied as technical-grade reagents without certified purity, full spectroscopic characterization, or documented traceability to pharmacopoeial monographs. Procurement of the reference-standard grade ensures direct applicability in analytical method development (AMD), method validation (AMV), and quality control (QC) lot-release testing.

Reference Standard Grade

Context-dependent

USP/EP compliant; full characterization data

Enables regulatory method validation

Class-level inference; verify lot-specific documentation

Evidence Dimension	Regulatory documentation and certified purity
Target Compound Data	5,5-Dimethylhex-2-ene reference standard: compliant with USP/EP; full characterization data provided [1]
Comparator Or Baseline	Generic dimethylhexene isomers: technical grade; limited or no certification documentation
Quantified Difference	Not applicable (binary certification status)
Conditions	Pharmaceutical QC laboratory environment

Why This Matters

For regulated laboratories, lack of certified reference standard documentation invalidates method performance qualification and can delay regulatory submissions; selecting the certified grade is a compliance prerequisite, not a preference.

• [1] Axios Research. 5,5-Dimethyl-2-Hexene – Reference Standard for API Hexene. Product page, accessed 2026. View Source

Occurrence in Mainstream Tobacco Smoke: Unique Matrix-Specific Detection Profile

(Z)-5,5-Dimethylhex-2-ene has been explicitly identified as a constituent of mainstream cigarette smoke [1]. Among dimethylhexene isomers, this specific matrix association is not reported for the 2,5- or 3,5-regioisomers in the curated chemical-property literature, making the target compound a selective marker for smoke-exposure studies. Its computed LogP of ~3.0 and vapour pressure of ~36 mmHg at 25 °C are consistent with volatile-phase partitioning in inhalation toxicology models.

Tobacco Smoke Occurrence

Source review

Explicitly identified in mainstream smoke

Supports biomarker specificity for smoke-exposure research

Matrix-specific detection profile; cross-validate with authentic standard

Evidence Dimension	Reported occurrence in tobacco smoke matrix
Target Compound Data	(Z)-5,5-dimethylhex-2-ene: listed as present in mainstream smoke [1]
Comparator Or Baseline	2,5-dimethylhex-2-ene and 3,5-dimethylhex-2-ene: no corresponding smoke-occurrence listing in major property databases
Quantified Difference	Presence documented vs. absence of documentation
Conditions	Literature-curated chemical property databases

Why This Matters

For environmental health and exposure-biomarker research, the documented occurrence in a relevant aerosol matrix makes this isomer the appropriate analytical target, whereas purchasing an undocumented regioisomer would confound method specificity.

• [1] Chemsrc. 5,5-Dimethyl-,(Z)-2-Hexene – Stability and Occurrence. Data accessed 2026. View Source

Where 5,5-Dimethylhex-2-ene Delivers Verifiable Advantage: Key Application Scenarios

Pharmacopoeial Impurity Profiling of Hexene-Containing APIs

When a pharmaceutical manufacturer develops or validates an HPLC/GC method for hexene-related impurities, 5,5-dimethylhex-2-ene reference standard provides the certified purity, full spectroscopic documentation, and regulatory traceability (USP/EP) required for method validation and quality control lot-release testing [1]. Generic dimethylhexene reagents cannot substitute because they lack the certificate of analysis and monograph alignment needed for regulatory submission [1].

GC-MS Resolution of E/Z Alkene Isomers in Complex Hydrocarbon Mixtures

In petrochemical or environmental forensics laboratories analyzing mixed octene streams, the 15.7-unit Kovats retention-index gap between (E)- and (Z)-5,5-dimethylhex-2-ene on Petrocol DH columns allows unambiguous isomer assignment [2]. Procurement of the isomerically pure compound is mandatory; a mixed-isomer or incorrect regioisomer supply would co-elute with matrix components and compromise quantification [2].

Distillation Cut Calibration and Physical Property Verification in Preparative Chemistry

For preparative chemists isolating dimethylhexene fractions, the boiling-point differential of >6 °C relative to 2,5-dimethylhex-2-ene provides a practical distillation cut-point marker [3]. Coupled with density (0.7125) and refractive index (1.4113) verification, the physical-property triplet enables rapid in-house identity confirmation before the material enters sensitive catalytic or synthetic steps [3].

Tobacco Smoke Exposure Biomarker Research

Studies tracking volatile organic constituents of mainstream tobacco smoke utilize (Z)-5,5-dimethylhex-2-ene as a matrix-specific analytical target, given its documented occurrence in smoke condensate [4]. The compound's moderate LogP (~3.0) and vapour pressure (~36 mmHg, 25 °C) suit headspace or purge-and-trap GC-MS protocols, and selecting the correct isomer avoids misidentification against other dimethylhexenes not reported in smoke .

Application

Selection Property

Validation Focus

Pharmacopoeial impurity profiling

Certified reference standard (USP/EP)

Method validation documentation and traceability

E/Z alkene isomer resolution

Isomer-specific retention index gap

Baseline-resolved quantification on non-polar GC

Distillation cut calibration

Boiling point and density fingerprint

Rapid in-house identity confirmation

Tobacco smoke biomarker research

Documented matrix-specific occurrence

Method specificity in GC-MS headspace protocols

• [1] Axios Research. 5,5-Dimethyl-2-Hexene – Reference Standard for API Hexene. Product page, accessed 2026. View Source
• [2] Soják, L.; Addová, G.; Kubinec, R.; Kraus, A.; Bohác, A. Capillary gas chromatography–mass spectrometry of all 93 acyclic octenes and their identification. J. Chromatogr. A 2004, 1025, 237–253. View Source
• [3] Chemsrc. 5,5-Dimethyl-,(Z)-2-Hexene – Physical Properties. Data accessed 2026. View Source
• [4] Chemsrc. 5,5-Dimethyl-,(Z)-2-Hexene – Stability and Occurrence. Data accessed 2026. View Source